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Compound of Interest

Compound Name: Trisodium HEDTA

Cat. No.: B7802412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety and handling information for Trisodium HEDTA
(Trisodium N-(2-hydroxyethyl)ethylenediamine-N,N',N'-triacetate) in a laboratory setting. The

following sections detail the toxicological properties, handling procedures, and emergency

protocols necessary for the safe use of this compound. All quantitative data is presented in

structured tables for clarity and ease of comparison, and key experimental workflows are

visualized using diagrams.

Chemical and Physical Properties
Trisodium HEDTA is a chelating agent that forms stable complexes with metal ions.[1][2]

Understanding its physical and chemical properties is fundamental to its safe handling and

storage.
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Property Value Reference

CAS Number 139-89-9 [3][4][5][6][7][8]

Molecular Formula C₁₀H₁₅N₂Na₃O₇ [4]

Molecular Weight 344.20 g/mol [4]

Appearance
White crystalline powder or

clear light yellow liquid
[1][3]

Odor
Odorless or slight ammonia

odor
[1][3]

Solubility Soluble in water [1][8]

pH 7 - 9 (in solution) [1]

Melting Point 288 °C (hydrate) [4]

Boiling Point 106.0 °C (for a 40% solution) [3]

Decomposition Temperature > 107 °C (water loss) [3]

Toxicological Data
The toxicological profile of Trisodium HEDTA is crucial for assessing potential health hazards

in a laboratory environment. The available data, primarily from animal studies, is summarized

below.

Acute Toxicity
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Endpoint Value Species
Exposure
Route

Reference

LD₅₀ (Oral) 10080 mg/kg Rat Oral [3]

LC₅₀ (Inhalation)

No mortalities at

saturated vapor

(40% solution)

for 8 hours at

20°C

Rat Inhalation [3]

Dermal Toxicity Not available - Dermal [3]

Irritation and Sensitization
Endpoint Observation Species Reference

Skin Irritation

Moderately irritating

(Primary Irritation

Index = 2.2 for a

41.3% solution)

Rabbit [3]

Eye Irritation
Irritating (for a 41.2%

solution)
Rabbit [3]

Carcinogenicity and Genotoxicity
Carcinogenicity: Trisodium HEDTA is not classified as a carcinogen by IARC, NTP, ACGIH,

or OSHA.[3] However, it should be noted that nitrilotriacetic acid (NTA) and its salts, which

may be present as an impurity, are considered "possibly carcinogenic to humans" (Group

2B) by IARC.[3]

Genotoxicity: Studies on the broader class of chelating agents, including EDTA, have shown

them to be weakly genotoxic.[9]

Experimental Protocols for Safety Assessment
While specific experimental protocols for Trisodium HEDTA are not readily available in the

public domain, standardized guidelines from the Organisation for Economic Co-operation and
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Development (OECD) are used to assess the safety of chemicals. Below are detailed

methodologies for key toxicological endpoints.

Acute Oral Toxicity Testing (Based on OECD Guidelines)
Acute oral toxicity data is essential for classifying a substance's potential hazard. Several

OECD guidelines (TG 420, 423, and 425) exist for this purpose, aiming to determine the LD₅₀

(the dose lethal to 50% of the test population) while minimizing animal use.[10][11]

Experimental Workflow for Acute Oral Toxicity (OECD TG 423: Acute Toxic Class Method)
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Preparation

Dosing & Observation

Data Analysis

Select healthy, young adult female rats

Fast animals overnight (food, not water)

Prepare Trisodium HEDTA formulation (e.g., in water)

Administer a single oral dose by gavage

Dose based on GHS classification categories

Observe animals for mortality and clinical signs for up to 14 days Record body weight changes

Perform necropsy on all animals

Analyze mortality data to classify the substance

Click to download full resolution via product page

Caption: Workflow for OECD TG 423 Acute Oral Toxicity Study.
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Methodology:

Animal Selection: Healthy, young adult, nulliparous, and non-pregnant female rats are

typically used.[10]

Housing and Feeding: Animals are housed in standard laboratory conditions with a 12-hour

light/dark cycle and access to conventional laboratory diets and drinking water.[10]

Dose Preparation: The test substance is typically dissolved in an aqueous vehicle. If not, an

oil (e.g., corn oil) may be considered.[12]

Administration: A single dose is administered by oral gavage. The volume should generally

not exceed 1 mL/100 g of body weight for rodents.[12]

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[13]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.

Classification: The substance is classified based on the number of mortalities observed at

specific dose levels.

Skin Irritation Testing (Based on OECD Guideline 404)
This test determines the potential of a substance to cause skin irritation.

Experimental Workflow for Skin Irritation Study
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Preparation

Test Substance Application

Observation & Scoring

Select healthy, young adult albino rabbits

Clip the fur from the dorsal area of the trunk

Apply a 0.5 g or 0.5 mL patch of Trisodium HEDTA to a small area of skin

Cover the patch with a gauze dressing and tape

Remove the patch after 4 hours

Score for erythema and edema at 1, 24, 48, and 72 hours after patch removal

Calculate the Primary Irritation Index

Click to download full resolution via product page

Caption: General workflow for an in vivo skin irritation study.

Methodology:

Animal Selection: Healthy young adult albino rabbits are used.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a small area

of skin and covered with a gauze patch.

Exposure: The patch remains in place for 4 hours.

Observation: After patch removal, the skin is observed and scored for erythema (redness)

and edema (swelling) at specific time points (1, 24, 48, and 72 hours).
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Classification: The substance is classified based on the severity and reversibility of the

observed skin reactions.

Signaling Pathways and Mechanism of Toxicity
Specific signaling pathways for Trisodium HEDTA toxicity are not well-documented in publicly

available literature. However, its primary mechanism of action is as a chelating agent. This

property can be linked to its toxicological effects:

Disruption of Metal-Dependent Processes: By binding to and sequestering essential metal

ions (e.g., calcium, zinc, magnesium), Trisodium HEDTA can interfere with numerous

biological processes that rely on these metals as cofactors for enzymes or for maintaining

cellular structure and signaling.[14]

Cellular Damage: At high concentrations, the chelation of essential cations can disrupt cell

membrane integrity and lead to cytotoxicity.[9]

Logical Relationship of Chelation to Potential Toxicity

Trisodium HEDTA Exposure Chelation of Extracellular and Intracellular Metal Ions (e.g., Ca²⁺, Zn²⁺)

Disruption of Enzyme Function

Impairment of Cellular Signaling

Loss of Membrane Integrity

Cytotoxicity

Click to download full resolution via product page

Caption: Postulated mechanism of Trisodium HEDTA-induced cytotoxicity.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling Trisodium HEDTA in the

laboratory.
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Engineering Controls
Work in a well-ventilated area. Use a chemical fume hood if there is a risk of generating

dusts, aerosols, or vapors.

Ensure safety showers and eyewash stations are readily accessible.[15][16]

Personal Protective Equipment (PPE)
PPE Type Specification Reference

Eye Protection

Chemical safety goggles or a

face shield where splashing is

possible.

[4][6][7][15]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves before use.

[4][6][7][15]

Skin and Body Protection

Laboratory coat. Additional

protective clothing may be

necessary depending on the

scale of work.

[6][15]

Respiratory Protection

A NIOSH-approved respirator

may be required if ventilation is

inadequate or if dusts are

generated.

[4][15]

Hygiene Practices
Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in the laboratory.[7]

Remove contaminated clothing and wash it before reuse.[3][6]

Storage and Stability
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Proper storage is essential to maintain the integrity of Trisodium HEDTA and prevent

hazardous reactions.

Parameter Guideline Reference

Storage Conditions

Store in a cool, dry, well-

ventilated area in a tightly

closed container.

[3][7][15]

Incompatible Materials

Strong oxidizing agents. Avoid

contact with aluminum, copper,

copper alloys, nickel, and zinc.

[3][4]

Stability
Stable under normal ambient

temperatures and pressures.
[3]

Hazardous Decomposition

Products

Under fire conditions, may

produce carbon oxides (CO,

CO₂), nitrogen oxides, and

water vapor.

[3]

Hazardous Polymerization Not expected to occur. [3]

First Aid and Emergency Procedures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures Reference

Inhalation

Remove the victim to fresh air.

If breathing is difficult,

administer oxygen. If breathing

has stopped, give artificial

respiration. Seek medical

attention.

[3][5][15]

Skin Contact

Remove contaminated

clothing. Wash the affected

area with soap and plenty of

water for at least 15 minutes.

Seek medical attention if

irritation persists.

[3][5][6][15]

Eye Contact

Immediately flush eyes with

large quantities of running

water for a minimum of 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[3][6][15]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and have

them drink 2-4 cupfuls of milk

or water. Seek medical

attention.

[15]

Spill and Disposal Procedures
Spills: For small spills, sweep up the solid material, avoiding dust generation, and place it in

a suitable container for disposal. For liquid spills, absorb with an inert material.[17][18]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains.[7]
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This guide is intended to provide comprehensive safety and handling information for Trisodium
HEDTA in a laboratory setting. It is imperative that all personnel handling this chemical are

thoroughly trained in these procedures and have access to the appropriate safety equipment.

Always consult the most recent Safety Data Sheet (SDS) for the specific product in use before

beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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